Cas no 1805520-96-0 (3-Chloro-2,5-difluorobenzenethiol)

• Product Name: 3-Chloro-2,5-difluorobenzenethiol
• CAS No: 1805520-96-0
• MF: C₆H₃ClF₂S
• MW: 180.602826356888
• CID: 4961158
• Update Time: 2025-06-09

3-Chloro-2,5-difluorobenzenethiol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2,5-difluorothiophenol
• 3-chloro-2,5-difluorobenzenethiol
• 3-Chloro-2,5-difluorobenzenethiol

• Inchi： 1S/C6H3ClF2S/c7-4-1-3(8)2-5(10)6(4)9/h1-2,10H
• InChI Key： PEUWJVRANZJLIU-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1F)S)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• XLogP3: 2.9
• Topological Polar Surface Area: 1

Additional information on 3-Chloro-2,5-difluorobenzenethiol

Introduction to 3-Chloro-2,5-difluorobenzenethiol (CAS No. 1805520-96-0)

3-Chloro-2,5-difluorobenzenethiol, with the CAS number 1805520-96-0, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of a thiol group and multiple halogen substituents, which endow it with a range of interesting chemical and biological properties. In this comprehensive introduction, we will delve into the structure, synthesis, applications, and recent research developments surrounding 3-Chloro-2,5-difluorobenzenethiol.

Structure and Physical Properties

3-Chloro-2,5-difluorobenzenethiol is a substituted benzene derivative with a thiol group (-SH) at the 4-position and chlorine and fluorine atoms at the 3-, 2-, and 5-positions, respectively. The molecular formula of this compound is C₇H₃ClF₂S, and its molecular weight is approximately 197.6 g/mol. The presence of the thiol group imparts significant reactivity to the molecule, making it useful in various chemical reactions. Additionally, the halogen substituents contribute to its solubility properties and electronic characteristics.

The physical properties of 3-Chloro-2,5-difluorobenzenethiol include a melting point of around -10°C and a boiling point of approximately 180°C. It is generally soluble in organic solvents such as dichloromethane, acetone, and ethanol but has limited solubility in water. These properties make it suitable for use in both laboratory-scale experiments and industrial applications.

Synthesis

The synthesis of 3-Chloro-2,5-difluorobenzenethiol can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-chloro-2,5-difluorobromobenzene with sodium sulfide or sodium hydrosulfide in an appropriate solvent. This reaction typically proceeds via a nucleophilic aromatic substitution mechanism, leading to the formation of the desired thiol compound.

An alternative approach involves the reduction of 3-chloro-2,5-difluorobenzene sulfonyl chloride using a reducing agent such as lithium aluminum hydride (LAH). This method provides a more direct route to the thiol functionality but requires careful control of reaction conditions to avoid side reactions.

Applications in Medicinal Chemistry

3-Chloro-2,5-difluorobenzenethiol has found applications in medicinal chemistry due to its potential as a building block for the synthesis of bioactive molecules. The thiol group can participate in various chemical reactions, such as thiol-disulfide exchange and Michael addition, which are crucial for the design of drugs targeting specific biological pathways.

Recent studies have explored the use of 3-Chloro-2,5-difluorobenzenethiol-derived compounds in the development of anticancer agents. For instance, researchers have synthesized derivatives that exhibit potent cytotoxic activity against various cancer cell lines. These derivatives often incorporate additional functional groups that enhance their pharmacological properties, such as improved solubility or increased cellular uptake.

Materials Science Applications

Beyond medicinal chemistry, 3-Chloro-2,5-difluorobenzenethiol has also shown promise in materials science. The unique electronic properties conferred by the halogen substituents make it an attractive candidate for use in organic electronics and photovoltaic devices. For example, derivatives of this compound have been used to modify the surface properties of metal nanoparticles, enhancing their catalytic activity and stability.

In addition, the thiol group can be utilized for self-assembling monolayers (SAMs) on gold surfaces. SAMs formed from 3-Chloro-2,5-difluorobenzenethiol-based molecules have demonstrated excellent uniformity and stability, making them suitable for applications in nanotechnology and sensor development.

Recent Research Developments

The ongoing research on 3-Chloro-2,5-difluorobenzenethiol continues to uncover new possibilities for its use across various scientific disciplines. One notable area of interest is its potential as a precursor for novel antimicrobial agents. Studies have shown that compounds derived from this thiol can exhibit broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria.

Furthermore, researchers are investigating the use of 3-Chloro-2,5-difluorobenzenethiol-based materials in energy storage applications. For instance, derivatives have been incorporated into cathode materials for lithium-ion batteries, leading to improved capacity retention and cycling stability.

Safety Considerations

3-Chloro-2 , 5 -difluorobenzenethiol strong > , general precautions include wearing appropriate personal protective equipment (PPE), working in well-ventilated areas , and properly disposing of waste materials . p > article > response >